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molecular formula C9H10O3 B041798 2-Hydroxyethyl benzoate CAS No. 94-33-7

2-Hydroxyethyl benzoate

Cat. No. B041798
CAS RN: 94-33-7
M. Wt: 166.17 g/mol
InChI Key: LSWRBVSEWBWTDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04146715

Procedure details

A solution of benzonitrile (103g) in ethylene glycol (310g) was heated at reflux under substantially anhydrous conditions for 3 days. The reaction mixture was cooled and added to a mixture of ice and water (about 300ml). The resulting mixture was extracted with ether (3 × 300ml) and the combined ether extract back-washed with water (2 × 300ml) and then with a saturated sodium chloride solution (300ml). The ether solution was dried over anhydrous sodium sulfate. The ether was evaporated and the residual oil distilled to give 108g (65% of theoretical) of ethylene glycol monobenzoate, b.p. 132°-135° C./1.5 mm Hg.
Name
benzonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethylene glycol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
300 mL
Type
reactant
Reaction Step Two
[Compound]
Name
108g
Yield
65%
Name
ethylene glycol monobenzoate

Identifiers

REACTION_CXSMILES
[C:1](#N)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[OH2:9].[CH2:10]([OH:13])[CH2:11][OH:12]>>[C:1]([O:12][CH2:11][CH2:10][OH:13])(=[O:9])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
benzonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)#N
Name
ethylene glycol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CO)O
Step Two
Name
water
Quantity
300 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux under substantially anhydrous conditions for 3 days
Duration
3 d
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
EXTRACTION
Type
EXTRACTION
Details
The resulting mixture was extracted with ether (3 × 300ml)
EXTRACTION
Type
EXTRACTION
Details
the combined ether extract
WASH
Type
WASH
Details
back-washed with water (2 × 300ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The ether solution was dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The ether was evaporated
DISTILLATION
Type
DISTILLATION
Details
the residual oil distilled

Outcomes

Product
[Compound]
Name
108g
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 65%
Name
ethylene glycol monobenzoate
Type
product
Smiles
C(C1=CC=CC=C1)(=O)OCCO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.